4-chloro-1-methyl-3-propyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H15ClF3N3O
• Molecular Weight: 345.75 g/mol
• IUPAC Name: 4-chloro-2-methyl-5-propyl-N-[3-(trifluoromethyl)phenyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C15H15ClF3N3O/c1-3-5-11-12(16)13(22(2)21-11)14(23)20-10-7-4-6-9(8-10)15(17,18)19/h4,6-8H,3,5H2,1-2H3,(H,20,23)
• InChI Key: POKNVWONCBDCMP-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1Cl)C(=O)NC2=CC=CC(=C2)C(F)(F)F)C

Description

4-chloro-1-methyl-3-propyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxamide is a chemical compound that belongs to the class of pyrazole derivatives. It is widely used in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 4-chloro-1-methyl-3-propyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It is also believed to modulate the activity of the endocannabinoid system, which plays a role in pain perception and inflammation.
Biochemical and Physiological Effects:
4-chloro-1-methyl-3-propyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxamide has been found to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been found to modulate the activity of the endocannabinoid system, which plays a role in pain perception and inflammation. In addition, it has been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-1-methyl-3-propyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxamide in lab experiments include its potential therapeutic properties, its ability to reduce inflammation and pain, and its antioxidant properties. However, the limitations include the lack of understanding of its mechanism of action and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for research on 4-chloro-1-methyl-3-propyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxamide. These include:
1. Further studies to determine its mechanism of action and its potential therapeutic properties in the treatment of neurodegenerative diseases.
2. Studies to determine its safety and efficacy in animal models and clinical trials.
3. Studies to determine its potential as a novel anti-inflammatory and analgesic agent.
4. Studies to determine its potential as an antioxidant and its ability to protect against oxidative stress.
5. Studies to determine its potential as a modulator of the endocannabinoid system and its role in pain perception and inflammation.
In conclusion, 4-chloro-1-methyl-3-propyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxamide is a chemical compound that has shown potential therapeutic properties in various scientific research studies. It has been studied for its anti-inflammatory, analgesic, and antinociceptive effects, and its potential in the treatment of neurodegenerative diseases. Further research is needed to determine its safety and efficacy, its mechanism of action, and its potential as a novel therapeutic agent.

Synthesis Methods

The synthesis method of 4-chloro-1-methyl-3-propyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxamide involves the reaction of 4-chloro-3-propylphenyl isocyanate with 3-(trifluoromethyl)phenylhydrazine in the presence of a suitable solvent and a base. The resulting product is then treated with methyl iodide to obtain the final compound.

Scientific Research Applications

4-chloro-1-methyl-3-propyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxamide has shown potential therapeutic properties in various scientific research studies. It has been studied for its anti-inflammatory, analgesic, and antinociceptive effects. It has also been found to have potential in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.